Cas no 960294-15-9 (tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate
• CAS No: 960294-15-9
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 828875
• PubChem ID: 24740463
• Update Time: 2025-08-02

tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(2-chloroethyl)-2-cyano-, 1,1-dimethylethyl ester
• A846781
• tert-Butyl2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate
• AM20120387
• FT-0688620
• 960294-15-9
• DTXSID50647126

• Inchi： 1S/C13H21ClN2O2/c1-12(2,3)18-11(17)16-9-5-4-6-13(16,10-15)7-8-14/h4-9H2,1-3H3
• InChI Key： FEEDIFKYUSSXSF-UHFFFAOYSA-N
• SMILES： ClCCC1(C#N)CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.129
• Monoisotopic Mass: 272.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate (CAS No. 960294-15-9)

The compound tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate (CAS No. 960294-15-9) is a specialized piperidine derivative with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the tert-butyl carboxylate group and the cyano and chloroethyl substituents, make it a versatile intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate has surged, driven by advancements in AI-driven drug design and green chemistry. Users often inquire about its synthetic routes, spectroscopic data, and handling precautions, reflecting a growing emphasis on efficiency and safety in laboratory practices. The compound’s CAS No. 960294-15-9 serves as a critical identifier in regulatory and procurement contexts, ensuring precise communication across global supply chains.

The piperidine core of this compound is a recurring motif in bioactive molecules, linking it to trending topics such as neurodegenerative disease research and precision medicine. Its cyano group offers opportunities for further functionalization, a feature highly valued in combinatorial chemistry and high-throughput screening. Analytical techniques like NMR and HPLC are commonly employed to characterize its purity, a frequent point of discussion in academic forums and technical datasheets.

From an industrial perspective, tert-Butyl 2-(2-chloroethyl)-2-cyanopiperidine-1-carboxylate exemplifies the shift toward sustainable synthetic methods. Queries about catalyst optimization and solvent selection for its production highlight the intersection of cost-efficiency and environmental responsibility. The compound’s stability under various conditions also makes it a candidate for long-term storage studies, a niche yet critical area in chemical logistics.

In summary, CAS No. 960294-15-9 represents a convergence of innovation and practicality in chemical synthesis. Its role in pharmaceutical intermediates and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and commercial applications. Future explorations may focus on its structure-activity relationships and potential in bioconjugation strategies, further expanding its utility across disciplines.